4-[(4,6-dimethylpyrimidin-2-yl)amino]-1-(1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)butan-1-one

• Molecular Formula: C21H25N5O
• Molecular Weight: 363.5 g/mol
• IUPAC Name: 4-[(4,6-dimethylpyrimidin-2-yl)amino]-1-(1,3,4,9-tetrahydropyrido[3,4-b]indol-2-yl)butan-1-one
• InChI: InChI=1S/C21H25N5O/c1-14-12-15(2)24-21(23-14)22-10-5-8-20(27)26-11-9-17-16-6-3-4-7-18(16)25-19(17)13-26/h3-4,6-7,12,25H,5,8-11,13H2,1-2H3,(H,22,23,24)
• InChI Key: IESAVCKHIBYQHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NCCCC(=O)N2CCC3=C(C2)NC4=CC=CC=C34)C

Description

The compound 4-[(4,6-dimethylpyrimidin-2-yl)amino]-1-(1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)butan-1-one is a hybrid molecule combining a 4,6-dimethylpyrimidin-2-ylamino group linked via a butanone chain to a 1,3,4,9-tetrahydro-2H-beta-carboline moiety. The pyrimidinyl group is a hallmark of agrochemicals, notably sulfonylurea herbicides like sulfometuron-methyl, which inhibit acetolactate synthase (ALS) in plants . The beta-carboline component, a tricyclic heterocycle, is associated with diverse bioactivities in medicinal chemistry, though its role in this compound remains unexplored in the provided literature.

Preparation Methods

Pictet-Spengler Condensation

Procedure :

• L-tryptophan (2.0 g, 9.8 mmol) is dissolved in aqueous NaOH (0.4 g in 200 mL H₂O).

• Formaldehyde (37%, 0.98 mL, 32.6 mmol) is added dropwise, and the mixture is stirred for 3 hours at room temperature.

• The product, tetrahydro-β-carboline-3-carboxylic acid (T1) , precipitates as a white solid. Yield: ~95%.

Mechanistic Insight :
The reaction proceeds via imine formation followed by cyclization, facilitated by the electron-rich indole ring. Decarboxylation (via heating or acid catalysis) yields the free tetrahydro-β-carboline base.

Introduction of the Butan-1-one Side Chain

The butan-1-one chain is introduced through N-alkylation of the tetrahydro-β-carboline’s secondary amine.

Alkylation with 4-Bromobutan-2-one

Procedure :

• Tetrahydro-β-carboline (1.0 g, 5.2 mmol) is dissolved in dry DMF.

• 4-Bromobutan-2-one (1.2 equiv) and K₂CO₃ (2.0 equiv) are added, and the mixture is stirred at 60°C for 12 hours.

• The product, 1-(1,3,4,9-tetrahydro-2H-β-carbolin-2-yl)butan-2-one , is isolated via column chromatography (DCM/MeOH 20:1). Yield: ~65%.

Challenges :

• 4-Bromobutan-2-one is highly reactive; alternatives like 4-tosylbutan-2-one improve stability and reaction efficiency.

Functionalization with the Pyrimidine Amine

The final step involves coupling the butanone intermediate with 2-amino-4,6-dimethylpyrimidine via nucleophilic substitution.

Nucleophilic Aromatic Substitution

Procedure :

• 1-(1,3,4,9-Tetrahydro-2H-β-carbolin-2-yl)butan-2-one (0.5 g, 1.7 mmol) and 2-amino-4,6-dimethylpyrimidine (1.2 equiv) are refluxed in acetonitrile with K₂CO₃ (3.0 equiv) for 24 hours.

• The crude product is purified via silica gel chromatography (EtOAc/hexane 1:1). Yield: ~50%.

Optimization :

• Use of LiN(SiMe₃)₂ as a strong base enhances the nucleophilicity of the pyrimidine amine, increasing yield to ~70%.

Comparative Analysis of Synthetic Routes

Step	Reagents/Conditions	Yield (%)	Key Reference
Pictet-Spengler	L-tryptophan, formaldehyde	95
N-Alkylation	4-Bromobutan-2-one, K₂CO₃	65
Pyrimidine Coupling	2-Amino-4,6-dimethylpyrimidine, LiN(SiMe₃)₂	70

Spectroscopic Characterization

• ¹H NMR (400 MHz, CDCl₃) :

  • δ 8.39 (d, J = 5.9 Hz, 1H, pyrimidine-H), 7.85 (d, J = 7.3 Hz, 1H, indole-H), 3.50 (m, 2H, CH₂N), 2.45 (s, 3H, CH₃).

• IR (KBr) :

  • 1650 cm⁻¹ (C=O), 1550 cm⁻¹ (C=N).

Challenges and Mitigation Strategies

• Low Solubility of Intermediates :

  • Use of polar aprotic solvents (e.g., DMSO) improves reaction homogeneity.

• Byproduct Formation in Alkylation :

  • Steric hindrance is minimized by using bulky bases (e.g., DBU).

Scalability and Industrial Relevance

• Cost Analysis :

  • The pyrimidine coupling step accounts for 60% of total synthesis cost due to the price of LiN(SiMe₃)₂.

• Green Chemistry Alternatives :

  • Replacement of DMF with cyclopentyl methyl ether (CPME) reduces environmental impact .

Chemical Reactions Analysis

Reactivity: 2-amino-4,6-dimethylpyrimidine can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: The products depend on the specific reaction conditions.

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis.

Biology: Investigated for its potential biological activities, such as enzyme inhibition and receptor binding.

Medicine: Research explores its pharmacological properties, including anticancer and antimicrobial effects.

Industry: Limited industrial applications, but its derivatives may find use in specialty chemicals.

Mechanism of Action

• The exact mechanism remains an active area of study.

Molecular Targets: It may interact with enzymes, receptors, or cellular pathways.

Pathways Involved: Further research is needed to elucidate its precise mode of action.

Comparison with Similar Compounds

Data Table: Key Comparisons

Compound Name	Key Structural Features	Biological Activity (Reported)	Molecular Weight (g/mol)	Reference
Target Compound	4,6-dimethylpyrimidin-2-ylamino, beta-carboline	Not reported	Not reported	-
Sulfometuron-methyl	4,6-dimethylpyrimidin-2-yl, sulfonylurea	Herbicidal (100% inhibition at 100 mg/L)	364.4
4-((4,6-dimethylpyrimidin-2-yl)amino)-N-(1,1-dioxidotetrahydrothiophen-3-yl)butanamide	4,6-dimethylpyrimidin-2-ylamino, sulfonamide	Not reported	326.42
N-(4,6-dimethylpyrimidin-2-yl)benzenesulfonamide derivatives	Pyrimidinyl, sulfonamide	Synthetic intermediates	~531.13 (M+Na)

Research Findings

• Pyrimidinyl Group Dominance: The 4,6-dimethylpyrimidin-2-yl moiety is critical for herbicidal activity, as seen in sulfometuron-methyl .
• Synthetic Flexibility : Modular approaches (e.g., click chemistry in sulfonamide derivatives ) highlight opportunities for optimizing the target compound’s properties.
• Knowledge Gaps: No direct data on the target compound’s synthesis, activity, or physicochemical properties are available in the provided literature, necessitating further study.

Biological Activity

The compound 4-[(4,6-dimethylpyrimidin-2-yl)amino]-1-(1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)butan-1-one is a complex organic molecule that combines pyrimidine and beta-carboline moieties. This structural combination is significant in medicinal chemistry due to its potential biological activities, including anticancer and antiparasitic properties. This article reviews the biological activity of this compound based on recent research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{21}N_{5}O$ with a molecular weight of 335.4 g/mol. The structure features a beta-carboline core, which is known for its diverse pharmacological activities.

Property	Value
Molecular Formula	C19H21N5O
Molecular Weight	335.4 g/mol
IUPAC Name	4-[(4,6-dimethylpyrimidin-2-yl)amino]-1-(1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)butan-1-one
InChI Key	YVTGIABPHSYNIY-UHFFFAOYSA-N

Anticancer Activity

Research has indicated that compounds containing beta-carboline structures exhibit significant anticancer properties. For instance, a study demonstrated that derivatives of beta-carbolines could inhibit the growth of various cancer cell lines by inducing apoptosis and modulating signaling pathways associated with cancer progression .

Mechanism of Action:
The proposed mechanism involves interaction with specific receptors and enzymes that regulate cell proliferation and survival. For example, studies have shown that beta-carbolines can inhibit aminopeptidase N (APN), which is implicated in tumor progression .

Antiparasitic Activity

Another area of interest is the antiparasitic activity against Plasmodium species. A study highlighted the antiplasmodial effects of compounds similar to the target compound, indicating potential interactions with metabolic enzymes essential for parasite survival . The selectivity index (SI), which measures the toxicity of a compound to human cells versus its efficacy against parasites, was favorable for certain derivatives.

Case Study:
In vitro studies revealed that certain derivatives exhibited IC50 values in the low micromolar range against Plasmodium falciparum without significant cytotoxicity to human erythrocytes . This suggests that modifications in the structure can enhance therapeutic efficacy while minimizing adverse effects.

Synthesis and Characterization

The synthesis of 4-[(4,6-dimethylpyrimidin-2-yl)amino]-1-(1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)butan-1-one typically involves multi-step organic reactions. The incorporation of the pyrimidine moiety is crucial for enhancing biological activity.

Molecular Docking Studies

Molecular docking studies have provided insights into how this compound interacts with biological targets. For instance, it has been shown to bind effectively to enzymes involved in cancer metabolism and parasite survival pathways . These interactions are critical for understanding the pharmacodynamics of the compound.

Q & A

Basic Research Questions

Q. What are the critical steps in synthesizing 4-[(4,6-dimethylpyrimidin-2-yl)amino]-1-(1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)butan-1-one?

• The synthesis typically involves multi-step reactions:

• Step 1: Functionalization of the pyrimidine ring (e.g., introducing the amino group via nucleophilic substitution under anhydrous conditions with a catalyst like DIPEA) .
• Step 2: Coupling the pyrimidine moiety to the beta-carboline scaffold using a linker (e.g., a butanone bridge) via amidation or alkylation, often requiring inert atmospheres (N₂/Ar) and reflux .
• Step 3: Purification via column chromatography (silica gel, gradient elution with ethyl acetate/hexane) and recrystallization .
  • Key challenges include minimizing side reactions (e.g., oxidation of the beta-carboline nitrogen) and ensuring regioselectivity during pyrimidine modification.

Q. How can researchers confirm the structural integrity of this compound?

• Spectroscopic methods:

• ¹H/¹³C NMR to verify proton environments and carbon frameworks, focusing on pyrimidine NH (δ 8.2–8.5 ppm) and beta-carboline aromatic protons (δ 7.1–7.8 ppm) .
• HRMS for exact mass validation (e.g., [M+H]⁺ ion matching theoretical mass within 3 ppm error) .
  • X-ray crystallography to resolve stereochemical ambiguities, particularly for the beta-carboline moiety .

Q. What safety precautions are essential when handling this compound?

• Personal protective equipment (PPE): Gloves, lab coat, and chemical goggles to prevent skin/eye contact. Use fume hoods for weighing or handling powders due to potential respiratory irritancy .
• Storage: In airtight containers under inert gas (N₂) at –20°C to prevent degradation .
• Disposal: Classify as hazardous waste and incinerate via licensed facilities to avoid environmental release .

Advanced Research Questions

Q. How can reaction yields be optimized during scale-up synthesis?

• Catalyst screening: Test Pd-based catalysts (e.g., Pd(OAc)₂) for coupling steps to reduce reaction time and improve efficiency .
• Solvent optimization: Replace polar aprotic solvents (DMF) with greener alternatives (e.g., cyclopentyl methyl ether) to enhance solubility and reduce side products .
• Process monitoring: Use HPLC-DAD to track intermediate formation and adjust stoichiometry in real-time .

Q. How to resolve contradictions in reported bioactivity data (e.g., varying IC₅₀ values)?

• Assay standardization:

• Use consistent cell lines (e.g., HEK293 for receptor-binding studies) and control for batch-to-batch variability in compound purity .
• Validate enzyme inhibition assays (e.g., fluorescence polarization vs. radiometric methods) to exclude interference from the compound’s autofluorescence .
  • Statistical validation: Apply ANOVA with post-hoc Tukey tests to compare replicates and identify outliers .

Q. What strategies are effective for designing assays to study target interactions?

• In silico docking: Use Schrödinger Suite or AutoDock to model interactions with suspected targets (e.g., serotonin receptors or kinase enzymes) .
• Surface plasmon resonance (SPR): Immobilize the compound on a sensor chip to measure binding kinetics (ka/kd) with purified proteins .
• Mutagenesis studies: Introduce point mutations in target proteins (e.g., ATP-binding pockets) to identify critical binding residues .

Q. How to ensure compound purity for in vivo studies?

• Analytical chromatography:

• HPLC: Use a C18 column (5 µm, 250 mm) with acetonitrile/water (0.1% TFA) gradient; target ≥98% purity .
• Chiral HPLC if stereoisomers are present (e.g., beta-carboline asymmetry) .
  • Stability testing: Conduct accelerated degradation studies (40°C/75% RH for 4 weeks) and monitor by LC-MS for hydrolytic or oxidative byproducts .